Cas no 181124-40-3 (1,3-benzothiazole-6-sulfonyl chloride)

• Product Name: 1,3-benzothiazole-6-sulfonyl chloride
• CAS No: 181124-40-3
• MF: C₇H₄ClNO₂S₂
• MW: 233.695158004761
• MDL: MFCD03086100
• CID: 66169
• PubChem ID: 2795170
• Update Time: 2025-05-28

1,3-benzothiazole-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzo[d]thiazole-6-sulfonyl chloride
• 1,3-BENZOTHIAZOLE-6-SULFONYL CHLORIDE
• 1,3-Benzothiazol-6-ylsulfonyl chloride
• 1,3-BENZOTHIAZOLE
• 1,3-benzothiazole-6-sulphonyl chloride
• 6-Benzothiazolesulfonyl chloride
• benzothiazol-6-ylchlorosulfone
• benzothiazole-6-sulfonyl chloride
• benzthiazole-6-sulfonyl chloride
• BUTTPARK 121\04-40
• BENZOTHIAZOLE-6-SULPHONYL CHLORIDE
• 6-(Chlorosulphonyl)-1,3-benzothiazole
• 1,3-Benzothiazole-6-sulfonylchloride
• 1,3-Benzothiazole-6-sulphonylchloride95%
• 1,3-Benzothiazole-6-sulphonyl chloride 95%
• 1,3-Benzothiazole-6-sulfonyl chloride, 90+%
• SY023466
• GEO-00282
• XQOLJTWXFUSVOR-UHFFFAOYSA-N
• 1,3-benzothiazol-6-sulfonyl chloride
• MFCD03086100
• A812592
• DTXSID00383562
• Benzo[d]thiazole-6-sulfonylchloride
• AMY14495
• 181124-40-3
• J-503873
• AS-30681
• AKOS005255316
• 6-Chlorosulfonylbenzothiazole
• EN300-88652
• CS-0155714
• FT-0649853
• 1,3-Benzothiazole-6-sulfonyl chloride, AldrichCPR
• SCHEMBL742714
• PB41412
• STL553541
• BBL100190
• 6-Benzothiazolesulfonyl Chloride;
• 1,3-benzothiazole-6-sulfonyl chloride

• MDL： MFCD03086100
• Inchi： 1S/C7H4ClNO2S2/c8-13(10,11)5-1-2-6-7(3-5)12-4-9-6/h1-4H
• InChI Key： XQOLJTWXFUSVOR-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=1)SC=N2)(=O)=O

Computed Properties

• Exact Mass: 232.93700
• Monoisotopic Mass: 232.937
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.6A^2

Experimental Properties

• Color/Form: Gray white to yellow solid
• Density: 1.635
• Melting Point: 118-119 ºC
• Boiling Point: 376.9℃ at 760 mmHg
• Flash Point: 377 °C at 760 mmHg
• Refractive Index: 1.678
• PSA: 83.65000
• LogP: 3.30460
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1,3-benzothiazole-6-sulfonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： R20/21/22;R29;R34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Storage Condition：-20°C Freezer
• Risk Phrases：R20/21/22; R29; R34
• Safety Term：S26;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles